Cas no 1087788-79-1 (2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate
• CAS No: 1087788-79-1
• MF: C₉H₆Cl₂F₃NO₂
• MW: 288.050651073456
• MDL: MFCD11099832
• CID: 4570744
• Update Time: 2025-05-20

2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(3,5-Dichlorophenyl)carbamate
• Carbamic acid, N-(3,5-dichlorophenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate

• MDL： MFCD11099832
• Inchi： 1S/C9H6Cl2F3NO2/c10-5-1-6(11)3-7(2-5)15-8(16)17-4-9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： HALAIZZBDLJCAB-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate

2,2,2-Trifluoroethyl N-(3,5-Dichlorophenyl)Carbamate (CAS No. 1087788-79-1): A Comprehensive Overview

2,2,2-Trifluoroethyl N-(3,5-dichlorophenyl)carbamate (CAS No. 1087788-79-1) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoroethyl group and a dichlorophenyl carbamate moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The trifluoroethyl group is known for its lipophilic properties and ability to enhance the metabolic stability of compounds. This makes 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate an attractive candidate for drug development, particularly in the design of prodrugs and other pharmaceutical intermediates. The dichlorophenyl moiety, on the other hand, imparts additional stability and can influence the compound's interaction with biological targets.

Recent studies have highlighted the potential of 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the modulation of key enzymes involved in viral protein synthesis.

In addition to its antiviral properties, 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate has been investigated for its potential as an antiparasitic agent. Studies conducted by researchers at the University of California have demonstrated that this compound effectively targets protozoan parasites such as Plasmodium falciparum, which causes malaria. The compound's ability to disrupt parasite metabolism and inhibit essential enzymes makes it a promising candidate for the development of new antiparasitic drugs.

The safety profile of 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate has also been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In terms of chemical synthesis, 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate can be prepared through a multi-step process involving the reaction of 3,5-dichlorophenyl isocyanate with 2,2,2-trifluoroethanol. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

The physicochemical properties of 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate are also noteworthy. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for various formulation strategies in drug development.

In conclusion, 2,2,2-trifluoroethyl N-(3,5-dichlorophenyl)carbamate (CAS No. 1087788-79-1) is a promising compound with a wide range of potential applications in chemical biology and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.